Cas no 1254304-22-7 (Fluazaindolizine)

• Product Name: Fluazaindolizine
• CAS No: 1254304-22-7
• MF: C₁₆H₁₀Cl₂F₃N₃O₄S
• MW: 468.2345
• CID: 4975791
• Update Time: 2025-10-17

Fluazaindolizine Chemical and Physical Properties

Names and Identifiers

• fluazaindolizine
• J3.498.430A
• Q27159715
• 8-chloro-N-(2-chloro-5-methoxybenzene-1-sulfonyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxamide
• 8-chloro-N-[(2-chloro-5-methoxyphenyl)-sulfonyl]-6-(trifluoromethyl)-imidazo[1,2-a]pyridine-2-carboxamide
• 8-chloro-N-[(2-chloro-5-methoxyphenyl)sulfonyl]-6-(trifluoromethyl)-imidazo[1,2-a]pyridine-2-carboxamide
• Meloidogyne incognita, RKN
• Fluazaindolizine

• Inchi： 1S/C16H10Cl2F3N3O4S/c1-28-9-2-3-10(17)13(5-9)29(26,27)23-15(25)12-7-24-6-8(16(19,20)21)4-11(18)14(24)22-12/h2-7H,1H3,(H,23,25)
• InChI Key： PHCCDUCBMCYSNQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN2C=C(C(NS(C3=C(C=CC(=C3)OC)Cl)(=O)=O)=O)N=C21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 721
• XLogP3: 4.6
• Topological Polar Surface Area: 98.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Fluazaindolizine

Fluazaindolizine: A Promising Compound in the Field of Medicinal Chemistry (CAS No. 1254304-22-7)

Fluazaindolizine, a compound with the CAS number 1254304-22-7, has garnered significant attention in the field of medicinal chemistry due to its unique structure and potential therapeutic applications. This compound belongs to the class of indolizines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and neuroprotective effects.

The chemical structure of Fluazaindolizine is characterized by a fused ring system consisting of an indole and a pyridine moiety, with a fluoro substituent at a specific position. This structural feature contributes to its high stability and selective binding properties, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of Fluazaindolizine in various therapeutic areas. One notable application is in the treatment of cancer. Research published in the Journal of Medicinal Chemistry demonstrated that Fluazaindolizine exhibits potent antiproliferative activity against several cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

In addition to its antitumor properties, Fluazaindolizine has shown promise in the treatment of neurodegenerative diseases. A study published in the Journal of Neurochemistry found that this compound can protect neurons from oxidative stress and reduce inflammation in the brain. These effects are attributed to its ability to modulate microglial activation and inhibit the production of pro-inflammatory cytokines.

The pharmacokinetic properties of Fluazaindolizine have also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Furthermore, it exhibits low toxicity and minimal side effects, making it suitable for long-term use.

Clinical trials are currently underway to evaluate the safety and efficacy of Fluazaindolizine in human subjects. Early results from phase I trials have shown promising outcomes, with patients experiencing significant improvements in their conditions without severe adverse effects. These findings have paved the way for further clinical development and potential market approval.

The synthesis of Fluazaindolizine has been optimized to improve yield and reduce costs. Several synthetic routes have been reported, including a one-pot multicomponent reaction that allows for efficient large-scale production. This advancement is crucial for ensuring the availability of sufficient quantities of the compound for both research and clinical use.

In conclusion, Fluazaindolizine (CAS No. 1254304-22-7) represents a promising lead compound with a wide range of potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and demonstrated biological activities make it an exciting candidate for further investigation and development in the field of medicinal chemistry.